![molecular formula C15H20O8 B1209215 Shikimin CAS No. 51372-90-8](/img/structure/B1209215.png)
Shikimin
Overview
Description
Shikimin is a natural product found in Illicium parvifolium, Illicium verum, and other organisms with data available.
Scientific Research Applications
Microbial Production and Metabolic Engineering :
- Shikimic acid is a promising building block for synthesizing biological compounds such as the neuraminidase inhibitor Oseltamivir (Tamiflu®). Microbial production of shikimic acid, especially in Escherichia coli, has advantages like environmental friendliness, low cost, and product diversity. Metabolic engineering strategies have been employed to increase shikimic acid accumulation in E. coli (Gu et al., 2017).
- Fermentative production of shikimic acid using metabolically engineered microorganisms is a viable alternative to plant-based extraction, offering higher productivity and lower by-product formation (Krämer et al., 2003).
Synthetic Biology and Systems Biology Approaches :
- The application of synthetic and systems biology has opened new avenues for constructing high shikimic acid-producing strains. These technologies, combined with traditional metabolic engineering, can significantly enhance shikimic acid biosynthesis (Bilal et al., 2018).
- Engineering the shikimate pathway in E. coli has led to the biosynthesis of various aromatic compounds with pharmaceutical values, demonstrating the potential of this approach in drug development (Jiang & Zhang, 2016).
Pharmaceutical and Anticancer Applications :
- Shikonin, derived from the root of Lithospermum erythrorhizon and related to the shikimate pathway, has been studied for its anti-inflammatory and antitumor properties. It has shown efficacy in preventing colorectal cancer development and inducing apoptosis in human cancer cells (Andújar et al., 2018).
Analytical Methods in Plant and Crop Studies :
- Methods like spectrophotometry and high-pressure liquid chromatography (HPLC) have been used for determining shikimic acid in plants, particularly in the context of glyphosate efficacy studies (Zelaya et al., 2011).
Properties
IUPAC Name |
4,5,7,11-tetrahydroxy-2,7-dimethylspiro[9-oxatricyclo[6.3.1.01,5]dodecane-6,3'-oxetane]-2',10-dione | |
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InChI |
InChI=1S/C15H20O8/c1-6-3-7(16)15(21)13(6)4-8(23-10(18)9(13)17)12(2,20)14(15)5-22-11(14)19/h6-9,16-17,20-21H,3-5H2,1-2H3 | |
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InChI Key |
GEVWHIDSUOMVRI-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1CC(C2(C13CC(C(C24COC4=O)(C)O)OC(=O)C3O)O)O | |
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Molecular Formula |
C15H20O8 | |
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DSSTOX Substance ID |
DTXSID30965673 | |
Record name | 1,5,6a,7-Tetrahydroxy-5,9-dimethylhexahydrospiro[4,9a-methanocyclopenta[d]oxocine-6,3'-oxetane]-2,2'(1H)-dione | |
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Molecular Weight |
328.31 g/mol | |
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CAS No. |
51372-90-8 | |
Record name | Anisatin | |
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Record name | 1,5,6a,7-Tetrahydroxy-5,9-dimethylhexahydrospiro[4,9a-methanocyclopenta[d]oxocine-6,3'-oxetane]-2,2'(1H)-dione | |
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